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Compound of Interest

Compound Name: Butanedioic acid;butane-1,4-diol

Cat. No.: B1584996 Get Quote

A deep dive into the mechanical, thermal, and biodegradable properties of bio-based and

petroleum-based polybutylene succinate (PBS), offering a comparative analysis for

researchers, scientists, and drug development professionals.

Polybutylene succinate (PBS) is a biodegradable aliphatic polyester that is gaining significant

attention as a sustainable alternative to conventional plastics. It can be synthesized from both

petroleum-based and bio-based feedstocks, leading to questions about the performance

equivalence of the two resulting polymers. This guide provides a comprehensive comparison of

the key performance characteristics of bio-based and petroleum-based PBS, supported by

experimental data and detailed methodologies.

Executive Summary
While both bio-based and petroleum-based PBS exhibit very similar performance

characteristics, the primary distinction lies in their carbon footprint and sustainability profile. The

data presented in this guide, compiled from various industry and academic sources, indicates

that the mechanical and thermal properties are largely comparable. The biodegradability of

both forms of PBS is a key advantage over non-degradable polymers, with the rate of

degradation being influenced more by environmental conditions than the feedstock origin.

Data Presentation: A Side-by-Side Comparison
The following tables summarize the quantitative data for key performance metrics of bio-based

and petroleum-based PBS. It is important to note that the data is compiled from various
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sources and may represent different grades and manufacturing processes. Therefore, slight

variations are expected.

Table 1: Mechanical Properties of Bio-based vs. Petroleum-based PBS

Property Bio-based PBS
Petroleum-based
PBS

Test Method

Tensile Strength

(MPa)
30 - 45 30 - 43 ASTM D882

Young's Modulus

(MPa)
300 - 650 300 - 620 ASTM D882

Elongation at Break

(%)
150 - 300 200 - 350 ASTM D882

Table 2: Thermal Properties of Bio-based vs. Petroleum-based PBS

Property Bio-based PBS
Petroleum-based
PBS

Test Method

Melting Temperature

(°C)
110 - 120 112 - 116 ASTM D3418

Glass Transition Temp

(°C)
-35 to -30 -35 to -30 ASTM D3418

Heat Deflection Temp

(°C)
80 - 100 85 - 95 ASTM D648

Table 3: Biodegradability of Bio-based vs. Petroleum-based PBS

Property Bio-based PBS
Petroleum-based
PBS

Test Method

Biodegradation >90% within 180 days >90% within 180 days ISO 14855
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Experimental Protocols
The following sections detail the methodologies for the key experiments cited in this

comparison guide.

Synthesis of Polybutylene Succinate (PBS)
The synthesis of both bio-based and petroleum-based PBS follows a two-step

polycondensation process. The key difference lies in the origin of the monomers: succinic acid

and 1,4-butanediol.

Petroleum-based PBS Synthesis: Succinic acid is typically produced through the

hydrogenation of maleic anhydride, derived from butane. 1,4-butanediol is commonly

produced from acetylene and formaldehyde.

Bio-based PBS Synthesis: Succinic acid is produced via the fermentation of sugars from

renewable resources like corn or sugarcane. Bio-based 1,4-butanediol can also be produced

through fermentation processes.

The polymerization process involves:

Esterification: Succinic acid and 1,4-butanediol are mixed in a reactor and heated to

approximately 180-210°C under a nitrogen atmosphere to form PBS oligomers and water.

Polycondensation: The temperature is raised to 220-240°C, and a vacuum is applied to

remove excess 1,4-butanediol and promote the linking of oligomers into high molecular

weight PBS. A catalyst, such as a titanium or tin compound, is typically used.
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Figure 1. General synthesis workflow for both bio-based and petroleum-based PBS.

Mechanical Properties Testing: ASTM D882
Tensile properties of thin plastic sheeting are determined according to the ASTM D882

standard.

Specimen Preparation: Rectangular specimens of the PBS film are cut to a specified width

and length.

Conditioning: The specimens are conditioned at a standard temperature (23 ± 2°C) and

relative humidity (50 ± 5%) for at least 40 hours.

Testing: The specimen is mounted in the grips of a universal testing machine. A tensile load

is applied at a constant rate of crosshead movement until the specimen fails.
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Data Acquisition: The force and elongation are recorded throughout the test to determine

tensile strength, Young's modulus, and elongation at break.
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Figure 2. Experimental workflow for ASTM D882 tensile testing.

Thermal Properties Testing: ASTM D3418
Thermal properties are determined using Differential Scanning Calorimetry (DSC) according to

ASTM D3418.

Sample Preparation: A small sample (5-10 mg) of the PBS polymer is weighed and

hermetically sealed in an aluminum pan.

DSC Analysis: The sample pan and an empty reference pan are placed in the DSC cell. The

cell is heated and cooled at a controlled rate (e.g., 10°C/min).

Data Acquisition: The heat flow to the sample is measured as a function of temperature.

Analysis: The resulting thermogram is analyzed to determine the glass transition temperature

(Tg) and the melting temperature (Tm).
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Figure 3. Experimental workflow for ASTM D3418 DSC analysis.

Biodegradability Testing: ISO 14855
The ultimate aerobic biodegradability of PBS is determined under controlled composting

conditions as specified in ISO 14855.

Test Setup: The PBS material is mixed with a standardized inoculum (mature compost) and

placed in a composting vessel.
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Incubation: The vessel is maintained at a constant temperature (typically 58 ± 2°C) with

controlled aeration and humidity for a period of up to 180 days.

CO2 Measurement: The amount of carbon dioxide evolved from the biodegradation of the

test material is measured at regular intervals.

Calculation: The percentage of biodegradation is calculated by comparing the cumulative

amount of CO2 evolved with the theoretical amount that could be produced from the carbon

content of the test material. A material is considered biodegradable if it reaches 90%

biodegradation within 6 months.
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Figure 4. Experimental workflow for ISO 14855 biodegradability testing.

Conclusion
The performance of bio-based polybutylene succinate is largely equivalent to its petroleum-

based counterpart in terms of mechanical and thermal properties. Both exhibit excellent

biodegradability under composting conditions. The primary advantage of bio-based PBS lies in

its renewable sourcing, which contributes to a reduced carbon footprint and aligns with the

growing demand for sustainable materials in the scientific and industrial communities. For

researchers and professionals in drug development, where material consistency and

performance are critical, both bio-based and petroleum-based PBS can be considered viable

options, with the choice often depending on the specific sustainability goals of the project.

To cite this document: BenchChem. [Bio-based vs. Petroleum-based Polybutylene Succinate
(PBS): A Performance Comparison]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584996#performance-comparison-of-bio-based-vs-
petroleum-based-pbs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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